Me Pbdqc
Me Pbdqc
Brand Name:
Vulcanchem
CAS No.:
116047-40-6
VCID:
VC20827778
InChI:
InChI=1S/C28H18N2O2/c1-32-28(31)25-23-20(13-11-18-9-5-15-29-26(18)23)22(17-7-3-2-4-8-17)21-14-12-19-10-6-16-30-27(19)24(21)25/h2-16H,1H3
SMILES:
COC(=O)C1=C2C(=C(C3=C1C4=C(C=CC=N4)C=C3)C5=CC=CC=C5)C=CC6=C2N=CC=C6
Molecular Formula:
C28H18N2O2
Molecular Weight:
414.5 g/mol
Me Pbdqc
CAS No.: 116047-40-6
Cat. No.: VC20827778
Molecular Formula: C28H18N2O2
Molecular Weight: 414.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116047-40-6 |
|---|---|
| Molecular Formula | C28H18N2O2 |
| Molecular Weight | 414.5 g/mol |
| IUPAC Name | methyl 13-phenyl-5,21-diazapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1,3(12),4(9),5,7,10,13,15,17(22),18,20-undecaene-2-carboxylate |
| Standard InChI | InChI=1S/C28H18N2O2/c1-32-28(31)25-23-20(13-11-18-9-5-15-29-26(18)23)22(17-7-3-2-4-8-17)21-14-12-19-10-6-16-30-27(19)24(21)25/h2-16H,1H3 |
| Standard InChI Key | ZEUQNOFZYPTLOH-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=C2C(=C(C3=C1C4=C(C=CC=N4)C=C3)C5=CC=CC=C5)C=CC6=C2N=CC=C6 |
| Canonical SMILES | COC(=O)C1=C2C(=C(C3=C1C4=C(C=CC=N4)C=C3)C5=CC=CC=C5)C=CC6=C2N=CC=C6 |
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